Cas no 2229309-59-3 (methyl 2-1-(cyclohex-3-en-1-yl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(cyclohex-3-en-1-yl)cyclopropyl-2-hydroxyacetate
• CAS No: 2229309-59-3
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 5960284
• PubChem ID: 165706090
• Update Time: 2025-06-08

methyl 2-1-(cyclohex-3-en-1-yl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(cyclohex-3-en-1-yl)cyclopropyl-2-hydroxyacetate
• methyl 2-[1-(cyclohex-3-en-1-yl)cyclopropyl]-2-hydroxyacetate
• 2229309-59-3
• EN300-1819123

• Inchi： 1S/C12H18O3/c1-15-11(14)10(13)12(7-8-12)9-5-3-2-4-6-9/h2-3,9-10,13H,4-8H2,1H3
• InChI Key： LVTUOQLGFYJOGG-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2CC=CCC2)CC1

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-1-(cyclohex-3-en-1-yl)cyclopropyl-2-hydroxyacetate

Research Briefing on Methyl 2-1-(Cyclohex-3-en-1-yl)cyclopropyl-2-hydroxyacetate (CAS: 2229309-59-3)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of methyl 2-1-(cyclohex-3-en-1-yl)cyclopropyl-2-hydroxyacetate (CAS: 2229309-59-3) as a promising intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique cyclohexenyl and cyclopropyl motifs, has garnered attention for its potential applications in drug discovery and development. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of methyl 2-1-(cyclohex-3-en-1-yl)cyclopropyl-2-hydroxyacetate has been optimized through recent studies, employing catalytic asymmetric methods to achieve high enantioselectivity. Researchers have demonstrated that this compound serves as a versatile building block for the construction of complex molecular architectures, particularly in the context of natural product synthesis and medicinal chemistry. Its structural features, including the hydroxyacetate moiety, facilitate further functionalization, enabling the development of novel analogs with enhanced pharmacological properties.

In terms of biological activity, preliminary studies have revealed that methyl 2-1-(cyclohex-3-en-1-yl)cyclopropyl-2-hydroxyacetate exhibits moderate inhibitory effects on specific enzymatic targets implicated in inflammatory and neurodegenerative diseases. For instance, in vitro assays have shown its ability to modulate the activity of cyclooxygenase-2 (COX-2) and monoamine oxidase B (MAO-B), suggesting potential applications in the treatment of conditions such as arthritis and Parkinson's disease. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Recent collaborations between academic and industrial research groups have explored the incorporation of this compound into larger drug discovery pipelines. One notable application involves its use as a key intermediate in the synthesis of prostaglandin analogs, which are being investigated for their therapeutic effects in ocular hypertension and glaucoma. The compound's ability to impart stereochemical control in multi-step synthetic routes has been particularly valuable in these efforts.

Despite these promising developments, challenges remain in scaling up the production of methyl 2-1-(cyclohex-3-en-1-yl)cyclopropyl-2-hydroxyacetate while maintaining cost-effectiveness and environmental sustainability. Green chemistry approaches, including biocatalysis and flow chemistry, are being explored to address these limitations. Additionally, the need for comprehensive toxicological studies and structure-activity relationship (SAR) analyses underscores the importance of continued research in this area.

In conclusion, methyl 2-1-(cyclohex-3-en-1-yl)cyclopropyl-2-hydroxyacetate (CAS: 2229309-59-3) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural attributes and biological activity profile position it as a valuable tool for the development of next-generation therapeutics. Future research should focus on elucidating its mechanism of action, optimizing its synthetic accessibility, and expanding its applications in targeted drug delivery systems.